Cas no 1805968-93-7 (4-Amino-2,3-dichloro-5-(difluoromethyl)pyridine)

• Product Name: 4-Amino-2,3-dichloro-5-(difluoromethyl)pyridine
• CAS No: 1805968-93-7
• MF: C₆H₄Cl₂F₂N₂
• MW: 213.012166023254
• CID: 4926266
• Update Time: 2025-05-18

4-Amino-2,3-dichloro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,3-dichloro-5-(difluoromethyl)pyridine

• Inchi： 1S/C6H4Cl2F2N2/c7-3-4(11)2(6(9)10)1-12-5(3)8/h1,6H,(H2,11,12)
• InChI Key： ZAACHIHNHYJDJV-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(C(F)F)=C1N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2,3-dichloro-5-(difluoromethyl)pyridine

4-Amino-2,3-dichloro-5-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 4-Amino-2,3-dichloro-5-(difluoromethyl)pyridine, identified by the CAS number 1805968-93-7, is a highly specialized organic chemical with a unique structure and diverse applications. This pyridine derivative has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 5, including an amino group at position 4, chlorine atoms at positions 2 and 3, and a difluoromethyl group at position 5.

The synthesis of 4-Amino-2,3-dichloro-5-(difluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of the pyridine ring followed by the introduction of the substituents. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to enhance reaction yields and reduce production costs.

The structural features of this compound play a crucial role in its chemical reactivity and biological activity. The amino group at position 4 contributes to hydrogen bonding capabilities, which can influence solubility and bioavailability. The chlorine atoms at positions 2 and 3 introduce electron-withdrawing effects, stabilizing the molecule and potentially enhancing its activity in biological systems. The difluoromethyl group at position 5 adds further complexity to the molecule's electronic properties, making it a versatile building block for various applications.

In terms of applications, 4-Amino-2,3-dichloro-5-(difluoromethyl)pyridine has shown promise as an intermediate in the synthesis of pharmaceutical agents. Its ability to undergo nucleophilic substitution reactions makes it valuable for constructing bioactive molecules with specific pharmacological properties. Recent studies have highlighted its potential as a precursor for anti-inflammatory drugs and anticancer agents due to its ability to modulate key cellular pathways.

Beyond pharmaceuticals, this compound has also found utility in agrochemicals. Its unique structure allows it to act as a building block for pesticides and herbicides with improved efficacy and reduced environmental impact. Researchers have reported that derivatives of this compound exhibit potent activity against various agricultural pests and pathogens, making them attractive candidates for crop protection.

The latest research on 4-Amino-2,3-dichloro-5-(difluoromethyl)pyridine has focused on understanding its interaction with biological systems at the molecular level. Advanced computational methods, such as molecular docking and dynamics simulations, have provided insights into how this compound binds to target proteins and influences their function. These studies have paved the way for the development of more effective drug delivery systems and targeted therapies.

In conclusion, 4-Amino-2,3-dichloro-5-(difluoromethyl)pyridine is a versatile compound with significant potential across multiple industries. Its unique structure, combined with recent advancements in synthetic methods and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow even further.